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Compound of Interest

Compound Name: (+)-tert-Butyl D-lactate

Cat. No.: B1278469 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety protocols is paramount. The proper disposal of chemical reagents, such as

(+)-tert-Butyl D-lactate, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of (+)-tert-Butyl D-lactate, ensuring compliance and minimizing risk.

Understanding the Compound: Key Safety Data
(+)-tert-Butyl D-lactate is a combustible liquid with a mild odor.[1] While it is not expected to

be persistent, bioaccumulative, or toxic to the environment, it is crucial to handle it with care to

avoid potential health effects and environmental contamination.[2] Below is a summary of its

key safety and physical properties.
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Property Data

Physical State Liquid[1]

Appearance Colorless[1]

Odor Mild[1]

Flash Point 113 °C (235.4 °F) - closed cup[3]

Solubility in Water Slight[1]

Storage Class 11 - Combustible Solids[3]

Hazards

Combustible liquid. Causes skin and serious

eye irritation. May cause respiratory irritation.[4]

[5]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of (+)-tert-Butyl D-lactate is to treat it

as hazardous waste. This ensures the highest level of safety and compliance with local, state,

and federal regulations.[6]

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE. This includes:

Eyeshields or safety goggles[3]

Chemical-resistant gloves (e.g., nitrile)[3]

A lab coat

2. Waste Collection:

Do not dispose of (+)-tert-Butyl D-lactate down the drain.[7][8] Many esters and organic

compounds are not suitable for sewer disposal.

Collect waste (+)-tert-Butyl D-lactate in a designated, properly labeled hazardous waste

container.[9] The container should be made of a compatible material, such as glass or
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polyethylene, and have a secure, tight-fitting lid.[9]

Ensure the container is clearly labeled with the full chemical name, "(+)-tert-Butyl D-
lactate," and any other information required by your institution's Environmental Health and

Safety (EHS) department.[10]

3. Handling Contaminated Materials:

Any materials that come into contact with (+)-tert-Butyl D-lactate, such as absorbent pads

used for spills, contaminated labware, or gloves, should also be disposed of in the

designated hazardous waste container.[9]

For small spills, use an inert, non-combustible absorbent material like vermiculite or dry

sand.[9] Avoid using combustible materials like paper towels for large spills.[9]

4. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area or a central

hazardous waste storage facility.[9]

The storage area should be cool, dry, and well-ventilated.[7]

Keep the waste container away from heat, sparks, open flames, and incompatible materials

such as strong oxidizing agents, strong acids, and strong bases.[7][11]

5. Final Disposal:

Arrange for the collection of the hazardous waste container through your institution's EHS

department or a licensed hazardous waste disposal contractor.[9]

Complete all necessary paperwork for the waste pickup to ensure proper tracking and

disposal.[9]

Disposal of Empty Containers:

A container that has held (+)-tert-Butyl D-lactate should be managed as hazardous waste

unless properly decontaminated.
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To decontaminate, thoroughly empty the container. The first rinse with a suitable solvent

should be collected and disposed of as hazardous waste.[10] Subsequent rinses may be

permissible for sewer disposal depending on local regulations.

After thorough rinsing and air-drying, obliterate or remove the label before disposing of the

container as regular solid waste.[10]

Decision-Making Workflow for Disposal
The following diagram illustrates the logical steps to follow for the proper disposal of (+)-tert-
Butyl D-lactate.
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Disposal Workflow for (+)-tert-Butyl D-lactate

Start: Have (+)-tert-Butyl
 D-lactate for Disposal

Is the material intended for disposal?

Collect in a designated,
labeled hazardous waste container.

Yes Is it a spill?

No

Store waste container in a cool,
dry, well-ventilated area away

from ignition sources.

No, bulk liquid

Absorb with inert material
(e.g., vermiculite).

Yes

Collect contaminated materials
in hazardous waste container.

Contact Environmental Health & Safety (EHS)
or licensed waste contractor for pickup.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (+)-tert-Butyl D-lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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